N-(2-cyano-4,5-diethoxyphenyl)-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-(2-cyano-4,5-diethoxyphenyl)-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C19H18Cl2N2O4/c1-3-25-17-7-12(10-22)15(9-18(17)26-4-2)23-19(24)11-27-16-6-5-13(20)8-14(16)21/h5-9H,3-4,11H2,1-2H3,(H,23,24)
• InChI Key: JCDWKOBXZGOBAA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C#N)NC(=O)COC2=C(C=C(C=C2)Cl)Cl)OCC
• Molecular Formula: C19H18Cl2N2O4
• Molecular Weight: 409.3 g/mol

Description

N-(2-cyano-4,5-diethoxyphenyl)-2-(2,4-dichlorophenoxy)acetamide, commonly known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a metabolic master regulator that plays a crucial role in maintaining cellular energy homeostasis. A-769662 has gained significant attention in the scientific community due to its potential therapeutic applications in various metabolic disorders.

Mechanism of Action

A-769662 activates N-(2-cyano-4,5-diethoxyphenyl)-2-(2,4-dichlorophenoxy)acetamide by binding to the regulatory γ-subunit of the enzyme and inducing a conformational change that leads to increased phosphorylation of the catalytic α-subunit. This results in the activation of downstream signaling pathways that regulate cellular energy metabolism, including glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.
Biochemical and Physiological Effects
A-769662 has been shown to have several biochemical and physiological effects in various cell types and animal models. It increases glucose uptake and glucose transporter expression in skeletal muscle cells and adipocytes. It also induces lipolysis and reduces lipid accumulation in adipocytes. In addition, A-769662 has been shown to increase mitochondrial biogenesis and oxygen consumption in skeletal muscle cells. In cancer cells, A-769662 has been shown to inhibit cell proliferation and induce apoptosis.

Advantages and Limitations for Lab Experiments

A-769662 has several advantages for lab experiments. It is a potent and selective activator of N-(2-cyano-4,5-diethoxyphenyl)-2-(2,4-dichlorophenoxy)acetamide, making it a useful tool for studying the role of N-(2-cyano-4,5-diethoxyphenyl)-2-(2,4-dichlorophenoxy)acetamide in cellular energy metabolism. It is also cell-permeable and has a relatively long half-life, allowing for sustained activation of N-(2-cyano-4,5-diethoxyphenyl)-2-(2,4-dichlorophenoxy)acetamide. However, A-769662 has some limitations as well. It has low aqueous solubility, which can make it difficult to prepare solutions for in vitro experiments. In addition, A-769662 has been shown to have off-target effects on other enzymes, such as protein kinase A and protein kinase C.

Future Directions

There are several future directions for research on A-769662. One area of interest is the potential therapeutic applications of A-769662 in metabolic disorders, such as diabetes and obesity. Further studies are needed to determine the efficacy and safety of A-769662 in animal models and humans. Another area of interest is the molecular mechanisms underlying the effects of A-769662 on cellular energy metabolism. Future studies could investigate the downstream signaling pathways activated by N-(2-cyano-4,5-diethoxyphenyl)-2-(2,4-dichlorophenoxy)acetamide in response to A-769662. Finally, there is a need for the development of more potent and selective activators of N-(2-cyano-4,5-diethoxyphenyl)-2-(2,4-dichlorophenoxy)acetamide, which could have even greater therapeutic potential than A-769662.

Scientific Research Applications

A-769662 has been extensively studied for its potential therapeutic applications in various metabolic disorders, such as diabetes, obesity, and cancer. It has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells and adipocytes, leading to improved glycemic control. A-769662 also induces lipolysis and reduces lipid accumulation in adipocytes. In cancer cells, A-769662 has been shown to inhibit cell proliferation and induce apoptosis.